2-ethyl 4-methyl 5-(isonicotinoylamino)-3-methyl-2,4-thiophenedicarboxylate

• IUPAC Name: 2-O-ethyl 4-O-methyl 3-methyl-5-(pyridine-4-carbonylamino)thiophene-2,4-dicarboxylate
• InChI: InChI=1S/C16H16N2O5S/c1-4-23-16(21)12-9(2)11(15(20)22-3)14(24-12)18-13(19)10-5-7-17-8-6-10/h5-8H,4H2,1-3H3,(H,18,19)
• InChI Key: WGZZFYNAOATPGK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)C2=CC=NC=C2)C(=O)OC)C
• Molecular Formula: C16H16N2O5S
• Molecular Weight: 348.4 g/mol

Description

2-ethyl 4-methyl 5-(isonicotinoylamino)-3-methyl-2,4-thiophenedicarboxylate is a chemical compound that belongs to the class of thiophene carboxylates. It has been extensively studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of 2-ethyl 4-methyl 5-(isonicotinoylamino)-3-methyl-2,4-thiophenedicarboxylate is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of various enzymes and receptors involved in inflammation, pain, and tumor growth. It has also been shown to modulate the levels of various neurotransmitters involved in the regulation of cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anti-inflammatory and analgesic activities. It has also been found to possess antitumor, antiviral, and antibacterial properties. Additionally, it has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-ethyl 4-methyl 5-(isonicotinoylamino)-3-methyl-2,4-thiophenedicarboxylate in lab experiments include its potent pharmacological activities and its ability to modulate various biochemical pathways involved in inflammation, pain, and tumor growth. However, its limitations include its potential toxicity and its limited solubility in water, which may affect its bioavailability.

Future Directions

The future directions for the study of 2-ethyl 4-methyl 5-(isonicotinoylamino)-3-methyl-2,4-thiophenedicarboxylate include the investigation of its potential use in the treatment of other diseases such as diabetes, cardiovascular disease, and autoimmune disorders. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its pharmacological properties. Furthermore, the development of novel formulations and delivery systems for this compound may enhance its therapeutic efficacy and reduce its potential toxicity.

Scientific Research Applications

2-ethyl 4-methyl 5-(isonicotinoylamino)-3-methyl-2,4-thiophenedicarboxylate has been extensively studied for its potential use in various scientific research applications. It has been found to exhibit potent anti-inflammatory and analgesic activities. It has also been shown to possess antitumor, antiviral, and antibacterial properties. Additionally, it has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.